2-Hydroxy-6-ketononatrienedioate
Overview
Description
2-hydroxy-6-oxonona-2,4,7-trienedioic acid is a nonatrienedicarboxylic acid. It is a conjugate acid of a 2-hydroxy-6-oxonona-2,4,7-trienedioate.
Scientific Research Applications
Enantioselective Electrocarboxylation of Aromatic Ketones : Research demonstrates the use of enantioselective electrocarboxylation of pro-chiral aromatic ketones with atmospheric pressure of CO2, catalyzed by cinchona alkaloids, to produce optically active 2-hydroxy-2-arylpropionic acid, which is related to 2-Hydroxy-6-ketononatrienedioate. This process is significant in organic synthesis and has potential applications in pharmaceutical manufacturing (Chen et al., 2014).
Reaction Studies with Hydroxyl Radicals : Another study explores the reaction of hydroxyl radicals with certain compounds, leading to the formation of different products, including 2-hydroxy-6-ketononatrienedioate. This is crucial for understanding the oxidative stress in biological systems and its implications for health (Cohen, 1978).
Neuroprotective Effects of β-hydroxybutyrate Receptor Activation : Research on β-hydroxybutyrate, which is structurally related to 2-Hydroxy-6-ketononatrienedioate, reveals its neuroprotective effects. This has implications for the treatment of stroke and neurodegenerative diseases (Rahman et al., 2014).
Biocatalytic Strategies for Synthesis of Alpha-Hydroxy Ketones : A study discusses various biocatalytic approaches to efficiently produce alpha-hydroxy ketones, compounds related to 2-Hydroxy-6-ketononatrienedioate, highlighting their importance in the pharmaceutical industry and as fine chemicals (Hoyos et al., 2010).
Kinetic Analysis of 2-Hydroxy-6-Keto-Nona-2,4-Diene-1,9-Dioic Acid Hydrolase : This research presents a kinetic analysis of an enzyme that acts on 2-hydroxy-6-ketononatrienedioate, providing insights into its mechanism and potential applications in biocatalysis (Henderson & Bugg, 1997).
Organocatalysis using Non-Biaryl Atropisomers : Studies on non-biaryl atropisomers in organocatalysis explore the use of related compounds in catalyzing reactions, including those involving keto and hydroxy groups, which are key components of 2-Hydroxy-6-ketononatrienedioate (Brandes et al., 2006).
properties
Molecular Formula |
C9H8O6 |
|---|---|
Molecular Weight |
212.16 g/mol |
IUPAC Name |
(2Z,4E,7E)-2-hydroxy-6-oxonona-2,4,7-trienedioic acid |
InChI |
InChI=1S/C9H8O6/c10-6(4-5-8(12)13)2-1-3-7(11)9(14)15/h1-5,11H,(H,12,13)(H,14,15)/b2-1+,5-4+,7-3- |
InChI Key |
WCJYZUFKKTYNLB-ARITWGJRSA-N |
Isomeric SMILES |
C(=C/C(=O)/C=C/C(=O)O)\C=C(\C(=O)O)/O |
SMILES |
C(=CC(=O)C=CC(=O)O)C=C(C(=O)O)O |
Canonical SMILES |
C(=CC(=O)C=CC(=O)O)C=C(C(=O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(5R,6E)-3-[(E)-2-acetamidoethenyl]sulfinyl-6-(1-hydroxypropan-2-ylidene)-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid](/img/structure/B1237077.png)
![(4R,4aS)-4-[2-(furan-3-yl)ethyl]-4-hydroxy-3,4a,8,8-tetramethyl-5,6,7,8a-tetrahydronaphthalen-1-one](/img/structure/B1237092.png)